Journal Name:Advanced Energy Materials
Journal ISSN:1614-6832
IF:29.698
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1614-6840
Year of Origin:2011
Publisher:Wiley-VCH Verlag
Number of Articles Per Year:818
Publishing Cycle:
OA or Not:Not
Advanced Energy Materials ( IF 29.698 ) Pub Date: 2023-07-20 , DOI:
10.1126/science.abn6366
Disruption of the physiologic sleep-wake cycle and low melatonin levels frequently accompany cardiac disease, yet the underlying mechanism has remained enigmatic. Immunostaining of sympathetic axons in optically cleared pineal glands from humans and mice with cardiac disease revealed their substantial denervation compared with controls. Spatial, single-cell, nuclear, and bulk RNA sequencing traced this defect back to the superior cervical ganglia (SCG), which responded to cardiac disease with accumulation of inflammatory macrophages, fibrosis, and the selective loss of pineal gland–innervating neurons. Depletion of macrophages in the SCG prevented disease-associated denervation of the pineal gland and restored physiological melatonin secretion. Our data identify the mechanism by which diurnal rhythmicity in cardiac disease is disturbed and suggest a target for therapeutic intervention.
Advanced Energy Materials ( IF 29.698 ) Pub Date: 2023-07-20 , DOI:
10.1126/science.adi1557
All fluorochemicals—including elemental fluorine and nucleophilic, electrophilic, and radical fluorinating reagents—are prepared from hydrogen fluoride (HF). This highly toxic and corrosive gas is produced by the reaction of acid-grade fluorspar (>97% CaF 2 ) with sulfuric acid under harsh conditions. The use of fluorspar to produce fluorochemicals via a process that bypasses HF is highly desirable but remains an unsolved problem because of the prohibitive insolubility of CaF 2 . Inspired by calcium phosphate biomineralization, we herein disclose a protocol of treating acid-grade fluorspar with dipotassium hydrogen phosphate (K 2 HPO 4 ) under mechanochemical conditions. The process affords a solid composed of crystalline K 3 (HPO 4 )F and K 2− x Ca y (PO 3 F) a (PO 4 ) b , which is found suitable for forging sulfur-fluorine and carbon-fluorine bonds.
Advanced Energy Materials ( IF 29.698 ) Pub Date: 2023-07-06 , DOI:
10.1126/science.adj5604
Fame and time commitments that come with the honor distract from continued research.
Advanced Energy Materials ( IF 29.698 ) Pub Date: 2023-07-13 , DOI:
10.1126/science.adg9091
The historically important phage ΦX174 kills its host bacteria by encoding a 91-residue protein antibiotic called protein E. Using single-particle electron cryo–microscopy, we demonstrate that protein E bridges two bacterial proteins to form the transmembrane YES complex [MraY, protein E, sensitivity to lysis D (SlyD)]. Protein E inhibits peptidoglycan biosynthesis by obstructing the MraY active site leading to loss of lipid I production. We experimentally validate this result for two different viral species, providing a clear model for bacterial lysis and unifying previous experimental data. Additionally, we characterize the Escherichia coli MraY structure—revealing features of this essential enzyme—and the structure of the chaperone SlyD bound to a protein. Our structures provide insights into the mechanism of phage-mediated lysis and for structure-based design of phage therapeutics.
Advanced Energy Materials ( IF 29.698 ) Pub Date: 2023-07-13 , DOI:
10.1126/science.adh2713
Promoting equity in AI in health care requires addressing biases at cli nical implementation.
Advanced Energy Materials ( IF 29.698 ) Pub Date: 2023-07-13 , DOI:
10.1126/science.adi8186
Trees engineered to have less lignin could make paper production less polluting.
Advanced Energy Materials ( IF 29.698 ) Pub Date: 2023-07-06 , DOI:
10.1126/science.ade5308
Nanoscale chromatin organization regulates gene expression. Although chromatin is notably reprogrammed during zygotic genome activation (ZGA), the organization of chromatin regulatory factors during this universal process remains unclear. In this work, we developed chromatin expansion microscopy (ChromExM) to visualize chromatin, transcription, and transcription factors in vivo. ChromExM of embryos during ZGA revealed how the pioneer factor Nanog interacts with nucleosomes and RNA polymerase II (Pol II), providing direct visualization of transcriptional elongation as string-like nanostructures. Blocking elongation led to more Pol II particles clustered around Nanog, with Pol II stalled at promoters and Nanog-bound enhancers. This led to a new model termed "kiss and kick", in which enhancer–promoter contacts are transient and released by transcriptional elongation. Our results demonstrate that ChromExM is broadly applicable to study nanoscale nuclear organization.
Advanced Energy Materials ( IF 29.698 ) Pub Date: 2023-07-13 , DOI:
10.1126/science.abq3061
Atrial fibrillation disrupts contraction of the atria, leading to stroke and heart failure. We deciphered how immune and stromal cells contribute to atrial fibrillation. Single-cell transcriptomes from human atria documented inflammatory monocyte and SPP1 + macrophage expansion in atrial fibrillation. Combining hypertension, obesity, and mitral valve regurgitation (HOMER) in mice elicited enlarged, fibrosed, and fibrillation-prone atria. Single-cell transcriptomes from HOMER mouse atria recapitulated cell composition and transcriptome changes observed in patients. Inhibiting monocyte migration reduced arrhythmia in Ccr2 −∕− HOMER mice. Cell-cell interaction analysis identified SPP1 as a pleiotropic signal that promotes atrial fibrillation through cross-talk with local immune and stromal cells. Deleting Spp1 reduced atrial fibrillation in HOMER mice. These results identify SPP1 + macrophages as targets for immunotherapy in atrial fibrillation.
Advanced Energy Materials ( IF 29.698 ) Pub Date: 2023-07-13 , DOI:
10.1126/science.adh4470
Too often research brings harm to Indigenous peoples.
Advanced Energy Materials ( IF 29.698 ) Pub Date: 2023-07-13 , DOI:
10.1126/science.adh5315
Vortices are topologically nontrivial defects that generally originate from nonlinear field dynamics. All-optical generation of photonic vortices—phase singularities of the electromagnetic field—requires sufficiently strong nonlinearity that is typically achieved in the classical optics regime. We report on the realization of quantum vortices of photons that result from a strong photon-photon interaction in a quantum nonlinear optical medium. The interaction causes faster phase accumulation for copropagating photons, producing a quantum vortex-antivortex pair within the two-photon wave function. For three photons, the formation of vortex lines and a central vortex ring confirms the existence of a genuine three-photon interaction. The wave function topology, governed by two- and three-photon bound states, imposes a conditional phase shift of π per photon, a potential resource for deterministic quantum logic operations.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | CHEMISTRY, PHYSICAL 物理化学1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
7.10 | 110 | Science Citation Index Expanded | Not |
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